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Compound of Interest

Compound Name: Phenyl methacrylate

Cat. No.: B1216873 Get Quote

CAS Number: 2177-70-0 Molecular Formula: C10H10O2

This technical guide provides an in-depth overview of phenyl methacrylate (PMA), a versatile

aromatic monomer, for researchers, scientists, and professionals in drug development. It

covers its fundamental properties, synthesis, polymerization, and key applications, with a focus

on its role in biomaterials and drug delivery systems.

Core Properties and Specifications
Phenyl methacrylate is a colorless to light yellow liquid with a characteristic aromatic odor. Its

key physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Weight 162.19 g/mol [1]

Density 1.052 g/mL at 25 °C [2]

Boiling Point 95-100 °C at 16 mmHg [2]

Melting Point 17 °C

Refractive Index n20/D 1.512

Water Solubility Not miscible or difficult to mix

Flash Point 140 °F

Synthesis of Phenyl Methacrylate
Phenyl methacrylate is typically synthesized via an esterification reaction between

methacryloyl chloride and phenol. Another method involves the dehydration reaction of

methacrylic acid with a compound containing a phenolic hydroxyl group in the presence of an

acid catalyst.

Experimental Protocol: Esterification of Phenol
This protocol describes the synthesis of phenyl methacrylate from phenol and methacryloyl

chloride.

Materials:

Phenol (1.0 equivalent)

Methacryloyl chloride (1.1 equivalents)

Anhydrous dichloromethane

Triethylamine (1.2 equivalents)

Dilute hydrochloric acid

Saturated sodium bicarbonate solution
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Anhydrous sodium sulfate

Procedure:

Under dry reaction conditions, mix phenol and methacryloyl chloride in anhydrous

dichloromethane.

Add triethylamine as a base to the mixture.

Stir the reaction mixture for 12 hours at room temperature.

After the reaction is complete, wash the organic phase with dilute hydrochloric acid to

remove any unreacted base.

Subsequently, wash the organic phase with a saturated sodium bicarbonate solution and

then with water.

Dry the organic phase over anhydrous sodium sulfate.

Remove the solvent by distillation under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography using a petroleum ether/ethyl acetate

(10:1) eluent to yield pure phenyl methacrylate.

Polymerization of Phenyl Methacrylate
Poly(phenyl methacrylate) (PPMA) can be synthesized through various polymerization

techniques, including free-radical and anionic polymerization. The polymerization method

significantly influences the stereostructure and properties of the resulting polymer.

Free-Radical Polymerization
Free-radical polymerization of PMA typically yields a predominantly syndiotactic polymer. This

method is widely used due to its simplicity and tolerance to various functional groups.

Anionic Polymerization
Anionic polymerization of PMA can produce highly isotactic polymers when conducted in non-

polar solvents like toluene. Conversely, using a polar solvent such as tetrahydrofuran (THF)
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results in a syndiotactic polymer. This technique allows for greater control over the polymer's

molecular weight and architecture.

Characterization of Poly(phenyl methacrylate)
The properties of PPMA are crucial for its application in various fields. Key characterization

parameters include its thermal and mechanical properties.

Property Description Reference

Glass Transition Temperature

(Tg)

The Tg of syndiotactic PPMA is

generally higher than that of

the isotactic form. A typical

reported value for the polymer

is 110 °C.

Density

The density of poly(phenyl

methacrylate) is approximately

1.210 g/cm³ at 20 °C.

Applications in Research and Drug Development
The unique properties of PMA and its polymers make them valuable materials in biomedical

and dental applications.

Dental Materials
Copolymers containing phenyl methacrylate are utilized in dental restorative materials. The

composition of these resins is critical to their mechanical and physical properties. For instance,

the addition of cross-linking comonomers can enhance the degree of conversion and the glass

transition temperature of the final copolymer, potentially improving the durability of dental

restorations.

Biomedical Applications and Drug Delivery
While research on phenyl methacrylate itself in drug delivery is specific, the broader class of

polymethacrylates is extensively studied for biomedical applications. These polymers are used

in the formulation of nanoparticles and microparticles for controlled drug release. The
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properties of these delivery systems, such as drug loading and release kinetics, are tailored by

copolymerizing with functional monomers.

Experimental Workflow for Copolymer Synthesis
The following diagram illustrates a general workflow for the synthesis and characterization of a

copolymer containing phenyl methacrylate for potential use in dental or biomedical

applications.
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Click to download full resolution via product page

General workflow for phenyl methacrylate copolymer synthesis and evaluation.

This guide provides a foundational understanding of phenyl methacrylate for its application in

research and development. Further exploration into specific copolymers and formulations will

be necessary to tailor its properties for desired applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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